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Compound of Interest

Compound Name: Flunixin-d3

Cat. No.: B023592 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the analytical standard for Flunixin-d3, a

deuterated analog of the non-steroidal anti-inflammatory drug (NSAID) Flunixin.[1] Intended for

use as an internal standard in quantitative analyses, particularly in liquid chromatography-mass

spectrometry (LC-MS/MS) and gas chromatography-mass spectrometry (GC-MS) applications,

Flunixin-d3 is a critical tool for accurate and precise measurement of Flunixin in various

biological matrices.[1]

Core Specifications and Properties
Flunixin-d3 is a stable isotope-labeled version of Flunixin, where three hydrogen atoms on the

methyl group have been replaced with deuterium. This isotopic labeling results in a mass shift

of +3 atomic mass units, allowing for its differentiation from the unlabeled analyte by mass

spectrometry while maintaining nearly identical chemical and physical properties.[1]

Physical and Chemical Properties
A summary of the key physical and chemical properties of the Flunixin-d3 analytical standard

is presented in Table 1.
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Property Specification

Chemical Name

2-[[2-(methyl-d3)-3-

(trifluoromethyl)phenyl]amino]-3-

pyridinecarboxylic acid

Synonym(s)
2-[2-Methyl-d3-3-

(trifluoromethyl)phenylamino]nicotinic acid

CAS Number 1015856-60-6

Molecular Formula C₁₄H₈D₃F₃N₂O₂

Molecular Weight 299.26 g/mol

Appearance Solid

Purity Varies by supplier, typically ≥98%

Isotopic Purity Deuterium Incorporation ≥99%

Solubility
Soluble in Dimethyl Sulfoxide (DMSO) and

Methanol

Storage -20°C

Stability ≥ 4 years when stored properly

Supplier-Specific Specifications
The purity and specifications of Flunixin-d3 analytical standards can vary between suppliers.

Table 2 provides a comparison of specifications from prominent chemical suppliers.

Supplier Product Line Purity Specification Format

Sigma-Aldrich VETRANAL®
Analytical Standard

Grade
Neat

Cayman Chemical N/A
≥99% deuterated

forms (d₁-d₃)
A solid

Cleanchem N/A
Chromatographic

Purity >90%
N/A
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Analytical Application and Workflow
Flunixin-d3 is primarily employed as an internal standard to compensate for variations in

sample preparation and instrument response during the quantitative analysis of Flunixin. The

following sections detail a typical experimental workflow for the analysis of Flunixin in biological

matrices using LC-MS/MS with Flunixin-d3 as an internal standard.[2][3]

Experimental Workflow Diagram
The general workflow for sample analysis is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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